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Compound of Interest

Compound Name: Bromocresol purple (sodium salt)

Cat. No.: B10822990

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromocresol purple (BCP), with the chemical formula C21H1eBr20sS, is a triphenylmethane dye
widely employed as a pH indicator.[1][2][3] It is characterized by a distinct color transition from
yellow at a pH below 5.2 to a violet or bluish-violet hue above pH 6.8.[1][2][4] This visible
change is due to a structural shift in the molecule in response to varying hydrogen ion
concentrations.[1] With a pKa of 6.3, it is a valuable tool in various scientific applications,
including acid-base titrations, microbiological assays, and the colorimetric determination of
serum albumin.[1][2]

These application notes provide detailed protocols for the preparation of Bromocresol purple
indicator solutions in various formulations to suit a range of laboratory needs.

Data Presentation

The selection of a suitable preparation method for a Bromocresol purple indicator solution
depends on the intended application and the required solvent system. The following table
summarizes the quantitative data for three common preparation methods.
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Property

Aqueous Solution

Ethanolic/Alcoholic
Solution

Water-Soluble
(Sodium Salt)
Solution

Bromocresol Purple

Form

Free Acid

Free Acid or Sodium
Salt

Sodium Salt

Primary Solvent(s)

Deionized Water

95% Ethanol,

Deionized Water

Deionized Water

Typical Concentration

0.04% (w/v)

0.04% - 0.1% (w/v)

0.1% (w/v)

Appearance of Solid

Pinkish-brown

crystalline powder

Pinkish-brown

crystalline powder

Dark brown to very

dark red powder

Solubility of Free Acid

in Water

<0.1%

Soluble in ethanol

N/A

pH Transition Range

5.2 (Yellow) - 6.8
(Purple)

5.2 (Yellow) - 6.8
(Purple)

5.2 (Yellow) - 6.8
(Purple)

Common Applications

General pH indication,

Titrations

Titrations, Non-

agueous systems

General pH indication,
Titrations, Stock

solutions

Experimental Protocols
Protocol 1: Preparation of 0.04% Aqueous Bromocresol
Purple Indicator Solution

This protocol describes the preparation of a simple aqueous solution of Bromocresol purple,

suitable for general laboratory use and titrations.

Materials:

o Bromocresol purple (free acid form)

e Deionized water

e 100 mL volumetric flask
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e Analytical balance

o Beaker

o Glass stirring rod or magnetic stirrer

Procedure:

o Accurately weigh 0.04 g of Bromocresol purple powder and transfer it to a 100 mL beaker.
o Add approximately 50 mL of deionized water to the beaker.

« Stir the mixture until the Bromocresol purple is completely dissolved. Gentle heating may be
applied to aid dissolution, but do not boil.

o Carefully transfer the solution to a 100 mL volumetric flask.

» Rinse the beaker with small volumes of deionized water and add the rinsings to the
volumetric flask to ensure a complete transfer.

o Add deionized water to the volumetric flask until the solution reaches the 100 mL mark.
» Stopper the flask and invert it several times to ensure the solution is thoroughly mixed.

» Transfer the prepared indicator solution to a labeled storage bottle.

Protocol 2: Preparation of 0.04% Ethanolic Bromocresol
Purple Indicator Solution for Titration

This method, which utilizes ethanol and a small amount of sodium hydroxide, is commonly
employed for preparing Bromocresol purple indicator for acid-base titrations.[2][5]

Materials:
e Bromocresol purple (free acid form)

e 959% Ethanol
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0.05 N Sodium Hydroxide (NaOH) solution
o Deionized water

e 100 mL volumetric flask

e Analytical balance

o Pipettes

o Beaker

e Warming plate (optional)

Procedure:

Accurately weigh 40 mg (0.04 g) of Bromocresol purple and place it into a 100 mL volumetric
flask.[2]

e Add 1.48 mL of 0.05 N NaOH solution and 10.00 mL of 95% ethanol to the flask.[2]

o Gently warm the mixture to facilitate the dissolution of the Bromocresol purple powder.[2]
e Once the solid is completely dissolved, allow the solution to cool to room temperature.

e Dilute the solution to the 100.00 mL mark with deionized water.[2]

» Stopper the flask and mix thoroughly.

« Store the final solution in a labeled bottle. The final concentration will be approximately 0.4
g/L.[2]

Protocol 3: Preparation of Water-Soluble Bromocresol
Purple (Sodium Salt) Solution

The sodium salt of Bromocresol purple is readily soluble in water, offering a convenient
alternative to dissolving the free acid form.
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Materials:

Bromocresol purple, sodium salt

Deionized water

100 mL volumetric flask

Analytical balance

Beaker

Glass stirring rod or magnetic stirrer

Procedure:

Weigh 0.1 g of Bromocresol purple sodium salt and transfer it to a beaker.

o Add approximately 80 mL of deionized water.

e Stir until the sodium salt is fully dissolved.

o Transfer the solution to a 100 mL volumetric flask.

» Rinse the beaker with a small amount of deionized water and add it to the flask.
e Bring the final volume to 100 mL with deionized water.

o Stopper and mix the solution thoroughly.

e Store in a labeled container.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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indicator-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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